Salt Form Handling Advantage
The hydrochloride salt form provides a measurable improvement in handling properties compared to the free base. While the free base is typically supplied as a 97% pure liquid or low-melting solid, the hydrochloride is a crystalline powder that avoids issues of amine oxidation and volatilization during storage . The salt form also eliminates the need for in-situ neutralization when used in aqueous amide coupling or reductive amination reactions, streamlining synthetic workflows that generate bioactive derivatives such as the PAR1 inhibitor precursors described in US8853206B2 [1].
| Evidence Dimension | Physical form and synthetic readiness |
|---|---|
| Target Compound Data | Hydrochloride salt: crystalline powder, directly weighable and soluble in polar aprotic solvents |
| Comparator Or Baseline | Free base (CAS 1019129-67-9): liquid or waxy solid, requires neutralization before aqueous coupling |
| Quantified Difference | Qualitative difference in handling; no quantitative solubility ratio available publicly |
| Conditions | General laboratory handling and storage conditions |
Why This Matters
The crystalline hydrochloride form enables precise weighing and direct use in aqueous reaction media, reducing processing steps compared to the free base.
- [1] US Patent US8853206B2. Triazolium salts as PAR1 inhibitors, production thereof, and use as medicaments. 2014. View Source
